Cas no 2680728-47-4 (benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate)

• Product Name: benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate
• CAS No: 2680728-47-4
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 5648127
• PubChem ID: 165910197
• Update Time: 2025-07-17

benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate
• EN300-28280050
• 2680728-47-4

• Inchi： 1S/C13H12N4O2/c1-17-12(7-14)11(8-15-17)16-13(18)19-9-10-5-3-2-4-6-10/h2-6,8H,9H2,1H3,(H,16,18)
• InChI Key： DUNXEFFMMPXEAW-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(C)C=1C#N)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.09602564g/mol
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate

Professional Introduction to Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate (CAS No. 2680728-47-4)

Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate, a compound with the chemical identifier CAS No. 2680728-47-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate incorporates a benzyl group and a carbamate moiety linked to a 5-cyano-substituted 1-methyl-1H-pyrazole ring, which contributes to its distinctive chemical properties and biological activities.

The pharmacological significance of this compound stems from its ability to interact with various biological targets, making it a promising candidate for further investigation. Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding, which are critical mechanisms in drug action. Specifically, the 5-cyano group and the 1-methyl substituent on the pyrazole ring are key features that influence its pharmacokinetic and pharmacodynamic profiles. These structural elements contribute to the compound's solubility, stability, and bioavailability, which are essential factors in drug formulation and delivery.

In the realm of academic research, Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have demonstrated its efficacy in inhibiting certain enzymes associated with inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. The compound's interaction with biological targets such as kinases and proteases has also been a focal point of interest. These interactions are particularly relevant in the context of chronic diseases where enzyme regulation plays a pivotal role.

The synthesis of Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of the 5-cyano-substituted 1-methylpyrazole core, followed by functionalization with a carbamate group and subsequent benzyl esterification. This synthetic route underscores the importance of precision and control in pharmaceutical chemistry, ensuring that the final product meets stringent quality standards.

The compound's potential applications extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could offer novel solutions. For instance, its structural motifs might be leveraged to develop compounds that exhibit herbicidal or fungicidal activity. Such applications would not only expand the utility of Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate but also contribute to sustainable agricultural practices.

From a regulatory perspective, the evaluation of Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate must adhere to rigorous safety and efficacy standards. Preclinical studies are essential to assess its toxicity profile, pharmacokinetics, and potential side effects. These studies provide critical data for regulatory agencies to determine whether the compound can proceed to clinical trials and eventual market approval. The outcomes of these studies will also inform dosing regimens and formulation strategies to maximize therapeutic benefits while minimizing risks.

The integration of computational chemistry and high-throughput screening technologies has accelerated the discovery and optimization process for compounds like Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yl)carbamate. These advanced methodologies allow researchers to predict biological activity and refine molecular structures with greater efficiency than traditional approaches. By leveraging these tools, scientists can identify lead compounds more rapidly and reduce the time required for drug development pipelines.

In conclusion, Benzyl N-(5-cyano-1-methyl-1H-pyrazol-4-yI)carbamate represents a compelling example of how structural innovation can drive advancements in pharmaceutical chemistry. Its unique molecular architecture and promising biological activities position it as a valuable asset in ongoing research efforts. As scientific understanding continues to evolve, further exploration into this compound's potential will undoubtedly yield significant insights into new therapeutic strategies and applications.